Cas no 1209399-07-4 (N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide)
N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide
- N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]pyrazine-2-carboxamide
- AKOS024652276
- 1209399-07-4
- N-((5-(4-chlorophenyl)isoxazol-3-yl)methyl)pyrazine-2-carboxamide
- N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide
- F2493-2723
-
- Inchi: 1S/C15H11ClN4O2/c16-11-3-1-10(2-4-11)14-7-12(20-22-14)8-19-15(21)13-9-17-5-6-18-13/h1-7,9H,8H2,(H,19,21)
- InChI Key: RSWFWYLMDFUZCQ-UHFFFAOYSA-N
- SMILES: C1(C(NCC2C=C(C3=CC=C(Cl)C=C3)ON=2)=O)=NC=CN=C1
Computed Properties
- Exact Mass: 314.0570533g/mol
- Monoisotopic Mass: 314.0570533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.9Ų
N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2493-2723-2μmol |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-5μmol |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-10μmol |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-20μmol |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-1mg |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-2mg |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-3mg |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-4mg |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-5mg |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-2723-10mg |
N-{[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}pyrazine-2-carboxamide |
1209399-07-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide
N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide: A Comprehensive Overview
The compound N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide, identified by the CAS number 1209399-07-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazine ring with a carboxamide group and a 1,2-oxazole moiety substituted with a 4-chlorophenyl group. The integration of these functional groups makes it a promising candidate for research in drug discovery and material science.
Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new therapeutic agents. The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-interactions, making it ideal for drug design. Similarly, the 1,2-oxazole moiety contributes to the molecule's stability and reactivity, while the 4-chlorophenyl group introduces electron-withdrawing effects that can modulate the compound's electronic properties.
One of the most intriguing aspects of this compound is its potential as a ligand in metalloenzyme inhibition. Researchers have explored its ability to bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and inflammatory diseases. The carboxamide group plays a crucial role in this interaction by forming strong hydrogen bonds with the enzyme's active site. Recent computational studies have demonstrated that this compound exhibits high binding affinity and selectivity for certain MMP isoforms, suggesting its potential as a lead compound for anti-cancer drug development.
In addition to its enzymatic applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been investigated for use in nanotechnology and sensor development. The SAMs formed by this compound exhibit excellent stability and reproducibility, making them suitable for applications such as surface modification and molecular recognition.
The synthesis of N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the 1,2-oxazole ring through cyclization reactions and the subsequent functionalization with the pyrazine carboxamide group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for pharmacological studies.
From a pharmacokinetic standpoint, this compound has been shown to exhibit favorable absorption and distribution properties in preclinical models. Its lipophilicity is well-balanced, allowing it to cross biological membranes efficiently while maintaining solubility in aqueous environments. These properties are critical for its potential use as an orally administered drug.
Despite its promising attributes, further research is required to fully understand its pharmacodynamic profile and toxicity profile. Ongoing studies are focusing on optimizing its bioavailability and minimizing potential off-target effects. Additionally, researchers are exploring its potential as a component in combinatorial therapies, where it could synergize with other drugs to enhance therapeutic efficacy.
In conclusion, N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodology and computational modeling, positions it as a valuable tool for both academic research and industrial development. As research continues to unfold, this compound holds the potential to make significant contributions to fields ranging from drug discovery to materials science.
1209399-07-4 (N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}pyrazine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)